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Compound Focus: Seproxetine Hydrochloride

CAS No.: 127685-30-7

Cat. No.: S543004

Known Properties of Seproxetine

The table below summarizes the key established information about Seproxetine from the search results.

Property Description

Chemical Active N-demethylated metabolite of the antidepressant fluoxetine (Prozac) [1] [2].
Identity

Classification Selective Serotonin Reuptake Inhibitor (SSRI) [1].

Potency More potent than the parent compound, fluoxetine, and its other enantiomer (R-

norfluoxetine) [1] [2].

Additional Extends beyond serotonin transporters to include dopamine transporters (DAT) and
Targets 5-HT2A/2C receptors [1].

Historical Status  Development was reportedly halted in the 1990s due to serious cardiac side
effects, such as QT prolongation [1].

A Note on Recent Experimental Research
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A 2022 study explored a method to potentially enhance the efficacy and stability of Seproxetine through the
formation of charge-transfer complexes [1]. The following diagram outlines the experimental workflow

and key findings of this study.
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This study represents a novel approach to modifying Seproxetine, but it does not constitute a direct

comparison of its fundamental predicted versus experimental properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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